molecular formula C17H12F2N2OS B2733233 3,4-difluoro-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzamide CAS No. 2034545-15-6

3,4-difluoro-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzamide

Cat. No. B2733233
CAS RN: 2034545-15-6
M. Wt: 330.35
InChI Key: ZOKUVJYKLAUHSO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule that likely contains a benzamide core structure, which is a common motif in pharmaceutical drugs . It also seems to have a thiophene and a pyridine ring, which are aromatic heterocycles often found in various drugs and functional materials .


Molecular Structure Analysis

The molecular structure of such a compound would likely be planar due to the presence of the aromatic rings. The difluoro substitution on the benzene ring could potentially influence the electronic properties of the molecule .


Physical And Chemical Properties Analysis

The physical and chemical properties of such a compound would depend on its exact molecular structure. For instance, the presence of the difluoro group might increase its lipophilicity, influencing its solubility in different solvents .

Scientific Research Applications

Luminescent Properties and Material Applications

Studies on pyridyl substituted benzamides have demonstrated significant applications in the field of luminescence and material science. For example, compounds with pyridine and benzamide structures have been found to exhibit aggregation-enhanced emission (AEE) properties and multi-stimuli-responsive behaviors, making them suitable for various applications in optoelectronic devices and as sensors (Srivastava et al., 2017). Such compounds can form nano-aggregates in certain solvents, displaying enhanced luminescence, which is a valuable property for developing new luminescent materials.

Pharmaceutical Research and Drug Design

In pharmaceutical research, structurally related compounds have been evaluated for their potential as drug candidates. For instance, compounds featuring the pyridinyl benzamide motif have been investigated for their role as histone deacetylase (HDAC) inhibitors, showing promise in cancer therapy (Zhou et al., 2008). These inhibitors play a crucial role in regulating gene expression and have been a focus of research for their potential to treat various cancers.

Material Science and Polymer Research

In material science, research on compounds containing elements such as fluorine and sulfur, similar to the structural components of 3,4-difluoro-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzamide, has led to the development of novel materials. For instance, polyamides and polyimides derived from fluorinated and sulfur-containing diamines have shown exceptional properties, including solubility in organic solvents, thermal stability, and potential for use in high-performance polymers (Shockravi et al., 2009). These materials have applications in electronics, aerospace, and as coatings due to their outstanding thermal and chemical resistance.

Fluorinated Compounds for Electrophilic Fluorination

Research on fluorinated compounds has also highlighted their utility in synthetic chemistry, particularly in electrophilic fluorination reactions. These studies provide insights into the reactivity and potential applications of fluorinated benzamides in synthesizing fluorinated organic molecules, which are of significant interest in medicinal chemistry and agrochemical research (Banks et al., 1990).

Safety and Hazards

The safety and hazards associated with such a compound would depend on its exact properties. As with any chemical compound, appropriate safety measures should be taken when handling it .

Future Directions

The future directions for such a compound would depend on its applications. If it’s a pharmaceutical compound, future research might focus on improving its efficacy, reducing its side effects, or finding new therapeutic uses .

properties

IUPAC Name

3,4-difluoro-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H12F2N2OS/c18-13-4-3-12(9-14(13)19)17(22)21-10-11-5-6-20-15(8-11)16-2-1-7-23-16/h1-9H,10H2,(H,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZOKUVJYKLAUHSO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC(=C1)C2=NC=CC(=C2)CNC(=O)C3=CC(=C(C=C3)F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H12F2N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

330.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,4-difluoro-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.